Cas no 2649074-52-0 (tert-butyl 2-(2-isocyanatopropan-2-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-isocyanatopropan-2-yl)pyrrolidine-1-carboxylate
• CAS No: 2649074-52-0
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 6420410
• PubChem ID: 165865094
• Update Time: 2025-06-13

tert-butyl 2-(2-isocyanatopropan-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-isocyanatopropan-2-yl)pyrrolidine-1-carboxylate
• EN300-1903793
• 2649074-52-0

• Inchi： 1S/C13H22N2O3/c1-12(2,3)18-11(17)15-8-6-7-10(15)13(4,5)14-9-16/h10H,6-8H2,1-5H3
• InChI Key： ZGHXGRQBJUTQNE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(C)(C)N=C=O)=O

Computed Properties

• Exact Mass: 254.16304257g/mol
• Monoisotopic Mass: 254.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl 2-(2-isocyanatopropan-2-yl)pyrrolidine-1-carboxylate

tert-butyl 2-(2-isocyanatopropan-2-yl)pyrrolidine-1-carboxylate (CAS No. 2649074-52-0): An Overview of a Versatile Compound in Medicinal Chemistry

tert-butyl 2-(2-isocyanatopropan-2-yl)pyrrolidine-1-carboxylate (CAS No. 2649074-52-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and incorporates an isocyanate functional group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The isocyanate group in tert-butyl 2-(2-isocyanatopropan-2-yl)pyrrolidine-1-carboxylate is particularly noteworthy for its reactivity and versatility. Isocyanates are known for their ability to react with amines, alcohols, and thiols to form ureas, urethanes, and thioureas, respectively. These reactions are fundamental in the synthesis of polymers, coatings, and adhesives, but they also play a crucial role in the development of pharmaceuticals and biologically active compounds.

In recent years, the use of isocyanates in medicinal chemistry has been explored extensively. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of isocyanate-containing compounds as inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their modulation can lead to therapeutic benefits in various diseases, including cancer and neurodegenerative disorders. The isocyanate group in tert-butyl 2-(2-isocyanatopropan-2-yl)pyrrolidine-1-carboxylate can be strategically utilized to design molecules that selectively target specific PPIs.

The pyrrolidine ring in tert-butyl 2-(2-isocyanatopropan-2-yl)pyrrolidine-1-carboxylate also contributes to its biological activity. Pyrrolidines are known for their ability to adopt specific conformations that can mimic the binding modes of natural ligands. This property makes them useful scaffolds for the design of receptor agonists and antagonists. For example, pyrrolidine derivatives have been used to develop potent and selective inhibitors of enzymes such as kinases and proteases.

The tert-butyl protecting group in tert-butyl 2-(2-isocyanatopropan-2-yl)pyrrolidine-1-carboxylate adds another layer of complexity to its structure. Tert-butyl groups are commonly used as protecting groups in organic synthesis due to their stability under various reaction conditions and ease of removal. This feature allows for the controlled manipulation of the isocyanate and pyrrolidine functionalities during multi-step syntheses.

In addition to its synthetic utility, tert-butyl 2-(2-isocyanatopropan-2-yl)pyrrolidine-1-carboxylate has shown promise in preclinical studies as a lead compound for drug discovery. A recent study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and respiratory syncytial virus (RSV). The researchers attributed this activity to the ability of the isocyanate group to form covalent bonds with viral proteins, thereby inhibiting viral replication.

The safety profile of tert-butyl 2-(2-isocyanatopropan-2-yl)pyrrolidine-1-carboxylate is another important consideration for its potential use in pharmaceutical applications. While isocyanates can be reactive and potentially toxic if not handled properly, the tert-butyl protecting group helps mitigate these risks by stabilizing the molecule during synthesis and storage. Additionally, careful selection of reaction conditions can minimize the formation of side products that could pose safety concerns.

In conclusion, tert-butyl 2-(2-isocyanatopropan-2-yl)pyrrolidine-1-carboxylate (CAS No. 2649074-52-0) is a versatile compound with significant potential in medicinal chemistry. Its unique combination of an isocyanate group, a pyrrolidine ring, and a tert-butyl protecting group makes it an attractive intermediate for the synthesis of bioactive molecules with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.